3-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile

• IUPAC Name: 3-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C16H19N3O4/c1-22-13-4-3-12(11-14(13)23-2)16(21)19-9-7-18(8-10-19)15(20)5-6-17/h3-4,11H,5,7-10H2,1-2H3
• InChI Key: FBRRIIPRRMZICQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(=O)CC#N)OC
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

3-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile, also known as DBO-PRO-001, is a small molecule inhibitor that has shown potential in cancer treatment. The compound belongs to the family of piperazine derivatives and has a molecular weight of 414.47 g/mol.

Mechanism of Action

The mechanism of action of 3-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile involves the inhibition of the protein-protein interaction between the transcription factor STAT3 and its upstream activator JAK2. This interaction is essential for the activation of STAT3, which plays a crucial role in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
3-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile has been shown to induce apoptosis in cancer cells, as well as inhibit cell migration and invasion. The compound has also been reported to reduce tumor growth in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile is its specificity towards the STAT3 signaling pathway, which reduces the risk of off-target effects. However, the compound has limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

Further research is needed to optimize the pharmacokinetic properties of 3-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile and to evaluate its safety and efficacy in clinical trials. Other potential applications of the compound, such as in the treatment of inflammatory diseases, should also be explored. The development of more potent and selective inhibitors targeting the STAT3 pathway is also an area of interest.

Synthesis Methods

The synthesis of 3-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile involves a multi-step process that includes the reaction of 3,4-Dimethoxybenzoyl chloride with piperazine, followed by the reaction of the resulting compound with ethyl cyanoacetate. The final product is obtained through a series of purification steps.

Scientific Research Applications

The potential of 3-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile as an anticancer agent has been extensively studied in preclinical models. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. 3-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]-3-oxopropanenitrile has also demonstrated synergistic effects when used in combination with other chemotherapeutic agents.